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Abstract

Beryllium (Be), a steel-gray alkaline earth metal with atomic number 4, possesses a unique
combination of physical, chemical, and nuclear properties that make it a critical material in a
wide range of advanced technological applications.[1][2] Its low density, high specific stiffness,
exceptional thermal conductivity, and transparency to X-rays are among the key characteristics
that drive its use in the aerospace, nuclear, and electronics industries.[3][4][5][6] This guide
provides a comprehensive overview of the core elemental properties of beryllium, presented in
a structured format for easy reference and comparison. Detailed methodologies for key
experimental procedures are outlined, and logical relationships between beryllium's properties
and its applications are visualized.

Atomic and Physical Properties

Beryllium is a lightweight yet remarkably rigid metal.[1][4] Its modulus of elasticity is
approximately 35% greater than that of steel, and it boasts a high melting point and excellent
thermal stability.[1][7] These properties, combined with its low density, result in an exceptionally
high specific stiffness (ratio of modulus to density), which is about six times greater than that of
any other metal or alloy.[4]

Table 1: Atomic and Core Physical Properties of Beryllium
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Property

Value

Atomic Number

4[1]

Atomic Mass

9.0121831 u[8]

Electron Configuration

[He] 2s2[1][9]

Oxidation State

+2[10][11]

Density (at 20°C) 1.85 g/cm3[3]
Melting Point 1287 °C (1560 K)[1][3]
Boiling Point 2468 °C (2741 K)[3][12]

Crystal Structure

Hexagonal Close-Packed (HCP)[1][13]

Table 2: Mechanical and Thermal Properties of Beryllium

Property

Value

Young's Modulus

287 GPal[1]

Tensile Strength

370 MPa[5][14]

Shear Modulus

135 GPa[5][14]

Rockwell B Hardness

75-85[5][14]

Specific Heat

1925 J-kg~t-K-1[1]

Thermal Conductivity

216 W-m-1.K-1[1][5]

Coefficient of Thermal Expansion (@25°C)

11.5 um/m°C[5]

Chemical Properties

Beryllium's chemical behavior is largely influenced by its small atomic and ionic radii.[1] It

exhibits a diagonal relationship with aluminum, sharing some chemical similarities.[1][15] At

room temperature, beryllium develops a thin passivation layer of oxide (1-10 nm thick) that

protects it from further oxidation and corrosion in air.[1] This oxide layer allows it to resist attack
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by nitric acid.[14] However, it readily dissolves in non-oxidizing acids like hydrochloric and
sulfuric acid.[10] Beryllium and its compounds are toxic and can be carcinogenic.[3]

Nuclear Properties and Isotopes

Naturally occurring beryllium is almost entirely the stable isotope °Be, making it a
monoisotopic element.[1][8] It has a low thermal neutron absorption cross-section and a high
scattering cross-section, making it an excellent material for neutron moderators and reflectors
in nuclear reactors.[3][4][16] Beryllium can also be used as a neutron source when
bombarded with alpha particles.[3][17]

Table 3: Key Isotopes of Beryllium

Isotope Natural Abundance Half-life Decay Mode

Electron Capture (€)[1]

Be Trace 53.22 days
[18]
°Be 100% Stable -[1]18]
19Be Trace 1.387 x 10° years Beta Decay (B~)[1][18]

Experimental Protocols

Precise measurement of beryllium's properties is crucial for its application in high-performance
systems. The following are outlines of standard experimental methodologies.

Determination of Young's Modulus (Tensile Testing)

o Objective: To measure the stiffness of beryllium.

o Methodology: A beryllium sample of known dimensions is subjected to a uniaxial tensile
force. The resulting elongation (strain) is measured as the force (stress) is increased.

o Sample Preparation: A standardized test specimen is machined from beryllium stock.

o Instrumentation: A universal testing machine equipped with an extensometer is used.
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o Procedure: The specimen is mounted in the testing machine. A load is applied at a
constant rate, and the corresponding elongation is recorded.

o Data Analysis: A stress-strain curve is plotted. The Young's modulus is calculated from the

slope of the initial, linear-elastic portion of this curve.[19]

Measurement of Electrical Resistivity (Four-Point Probe
Method)

¢ Objective: To determine the electrical conductivity of beryllium.

o Methodology: The four-point probe method is employed to minimize the influence of contact

resistance on the measurement.
o Sample Preparation: A thin, flat sample of beryllium with a uniform thickness is prepared.
o Instrumentation: A four-point probe head connected to a current source and a voltmeter.

o Procedure: Four equally spaced probes are brought into contact with the sample surface.
A known DC current is passed through the two outer probes, and the voltage drop across

the two inner probes is measured.[20][21]

o Data Analysis: The sheet resistance is calculated from the measured current and voltage.
The bulk resistivity is then determined by multiplying the sheet resistance by the sample
thickness.[20] Electrical conductivity is the reciprocal of resistivity.

Determination of Crystal Structure (X-Ray Diffraction -
XRD)

o Objective: To confirm the hexagonal close-packed (HCP) crystal structure of beryllium.
» Methodology: XRD is used to analyze the crystallographic structure of a material.

o Sample Preparation: A fine powder of beryllium is prepared to ensure random orientation

of the crystallites.[14]

o Instrumentation: An X-ray diffractometer with a known X-ray source (e.g., Cu Ka).
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o Procedure: The powdered sample is placed in the diffractometer. A beam of
monochromatic X-rays is directed at the sample, and the intensity of the diffracted X-rays
is measured as a function of the diffraction angle (20).[16][17]

o Data Analysis: The resulting diffraction pattern, a plot of intensity versus 20, will show a
series of peaks. The positions and intensities of these peaks are characteristic of the
material's crystal structure. By applying Bragg's Law, the interplanar spacing can be
calculated, and the crystal structure can be identified as HCP.[22]
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Caption: Experimental workflow for determining Young's Modulus of beryllium.
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Caption: Logical relationships of beryllium's properties and applications.

Health and Safety Considerations

Inhalation of beryllium dust or fumes can lead to a chronic, debilitating, and sometimes fatal
lung disease called Chronic Beryllium Disease (CBD) or berylliosis.[7] Beryllium is also
classified as a human carcinogen by the International Agency for Research on Cancer (IARC)
and the National Toxicology Program (NTP). Therefore, strict industrial hygiene practices and
engineering controls are mandatory when handling beryllium and its compounds to minimize
worker exposure.

Conclusion

Beryllium's distinctive combination of low density, high stiffness, and superior thermal and
nuclear properties solidifies its role as a critical material in numerous high-technology sectors. A
thorough understanding of its elemental characteristics, supported by robust experimental
validation, is essential for its safe and effective application in research, development, and
industry. The data and methodologies presented in this guide offer a foundational resource for
professionals working with this unique and valuable element.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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